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Compound of Interest

Compound Name:

Methyl trans-4-

Aminocyclohexanecarboxylate

Hydrochloride

CAS No.: 61367-16-6

Cat. No.: B555817

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of the chemical compound identified by CAS number 61367-07-5, chemically known

as Methyl trans-4-aminocyclohexanecarboxylate hydrochloride. This document is intended

to be a valuable resource for researchers, scientists, and professionals involved in drug

development and chemical synthesis.

Chemical Identity and Properties
Methyl trans-4-aminocyclohexanecarboxylate hydrochloride is a cyclic amino acid

derivative.[1] It is primarily utilized as a synthetic intermediate in pharmaceutical research.[2][3]

The hydrochloride salt form enhances the compound's stability and solubility.[1]

Table 1: Summary of Physicochemical Data for CAS 61367-07-5
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Property Value Source(s)

IUPAC Name
methyl 4-aminocyclohexane-1-

carboxylate;hydrochloride
[1]

Synonyms

Methyl trans-4-

AMinocyclohexanecarboxylate

Hydrochloride, trans-4-

Aminocyclohexanecarboxylic

Acid Methyl Ester

Hydrochloride

[3][4]

Molecular Formula C₈H₁₆ClNO₂ [2][3]

Molecular Weight 193.67 g/mol [2][3]

Appearance
White to yellow crystalline

solid; White crystalline powder
[1][2]

Melting Point 231-237 °C [1]

Boiling Point 255.4 °C at 760 mmHg [1]

Water Solubility Soluble [2]

Partition Coefficient (LogP) 2.179 [2]

Topological Polar Surface Area

(TPSA)
52.32 Å² [4]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
3 [4]

Rotatable Bond Count 1 [4]

Experimental Protocols for Physicochemical
Property Determination
Detailed and standardized methodologies are crucial for the accurate determination of

physicochemical properties. The following protocols are based on internationally recognized
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OECD (Organisation for Economic Co-operation and Development) guidelines.

Melting Point/Melting Range Determination (Adapted
from OECD Guideline 102)
The melting point is the temperature at which a substance transitions from a solid to a liquid

state at atmospheric pressure.[5][6]

Principle: The capillary method involves heating a small, powdered sample in a capillary tube

within a controlled heating block or liquid bath. The temperature range from the initial melting

of the sample to its complete liquefaction is recorded.[5][7]

Apparatus:

Melting point apparatus with a heating block or liquid bath.

Glass capillary tubes (sealed at one end).

Calibrated thermometer or temperature sensor.

Procedure:

A small amount of the finely powdered, dry substance is introduced into a capillary tube to

a height of 2-4 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

The temperature at which the first droplet of liquid appears and the temperature at which

the last solid particle melts are recorded to define the melting range.

Boiling Point Determination (Adapted from OECD
Guideline 103)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[8][9]
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Principle: The dynamic method involves measuring the temperature at which a liquid boils

while being heated. An ebulliometer can be used for precise measurements.[8]

Apparatus:

Ebulliometer or a distillation flask with a condenser.

Calibrated thermometer or temperature sensor.

Heating mantle.

Procedure:

The liquid substance is placed in the ebulliometer or distillation flask.

The apparatus is assembled, and the substance is heated.

The temperature is recorded when the liquid begins to boil and a steady stream of

condensate is observed. This temperature is the boiling point at the recorded atmospheric

pressure.

Water Solubility Determination (Adapted from OECD
Guideline 105)
Water solubility is the saturation mass concentration of a substance in water at a given

temperature.[10][11]

Principle: The flask method is suitable for substances with a solubility of 10⁻² g/L or higher.

[11] A supersaturated solution is prepared and allowed to equilibrate. The concentration of

the dissolved substance in the aqueous phase is then determined.

Apparatus:

Flask with a stirrer.

Constant temperature bath.

Centrifuge or filtration system.
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Analytical instrument for concentration measurement (e.g., HPLC, UV-Vis

spectrophotometer).

Procedure:

An excess amount of the substance is added to a known volume of water in a flask.

The mixture is agitated at a constant temperature (e.g., 20 °C) for a sufficient period to

reach equilibrium (typically 24-48 hours).

The mixture is then centrifuged or filtered to separate the undissolved solid.

The concentration of the substance in the clear aqueous phase is determined using a

suitable analytical method.

Partition Coefficient (n-octanol/water) Determination
(Adapted from OECD Guideline 107)
The partition coefficient (P) is the ratio of the equilibrium concentrations of a dissolved

substance in a two-phase system of two largely immiscible solvents, in this case, n-octanol and

water. It is usually expressed as its logarithm to base ten (LogP).[12][13]

Principle: The shake flask method involves dissolving the substance in a mixture of n-octanol

and water, allowing the phases to separate, and then measuring the concentration of the

substance in each phase.[13]

Apparatus:

Separatory funnels or centrifuge tubes with stoppers.

Mechanical shaker.

Centrifuge.

Analytical instrument for concentration measurement.

Procedure:
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A known amount of the substance is dissolved in a mixture of pre-saturated n-octanol and

water in a separatory funnel.

The funnel is shaken until equilibrium is reached.

The mixture is then centrifuged to ensure complete phase separation.

The concentration of the substance in both the n-octanol and water phases is determined

analytically.

The LogP value is calculated as the logarithm of the ratio of the concentration in the n-

octanol phase to the concentration in the water phase. For ionizable substances, the pH of

the aqueous phase should be controlled.

Synthesis and Characterization Workflow
The following diagrams illustrate a typical synthesis route for Methyl trans-4-
aminocyclohexanecarboxylate hydrochloride and a general workflow for its

physicochemical characterization.
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Synthesis of Methyl trans-4-aminocyclohexanecarboxylate hydrochloride

Starting Material

Reaction

Work-up & Isolation

Final Product

(Trans)-4-aminocyclohexanecarboxylic acid

Suspend in Methanol (MeOH)
Cool to -10 °C

Add Thionyl Chloride (SOCl₂)
dropwise

Stir for 15 min at -10 °C

Warm to Room Temperature (15 min)

Reflux for 1 hour

Cool the reaction mixture

Concentrate under reduced pressure

Methyl trans-4-aminocyclohexanecarboxylate
Hydrochloride

Yield: ~96%

Click to download full resolution via product page

Caption: Synthesis of CAS 61367-07-5.[3]
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General Workflow for Physicochemical Characterization

Sample Preparation

Data Analysis & Reporting

Pure Sample of
CAS 61367-07-5

Melting Point
(OECD 102)

Boiling Point
(OECD 103)

Water Solubility
(OECD 105)

Partition Coefficient
(LogP) (OECD 107)

Data Collection
and Analysis

Technical Report
Generation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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